Cas no 666735-07-5 (7-bromo-6-methoxyisoquinoline)

7-Bromo-6-methoxyisoquinoline is a versatile heterocyclic compound widely utilized in pharmaceutical and organic synthesis. Its key advantages include a stable bromine substituent at the 7-position and a methoxy group at the 6-position, which enhance its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This structure makes it a valuable intermediate for constructing complex molecules, particularly in the development of bioactive compounds and drug candidates. The electron-donating methoxy group further influences its electronic properties, facilitating selective functionalization. Its high purity and well-defined reactivity profile ensure consistent performance in research and industrial applications.

7-bromo-6-methoxyisoquinoline structure

Product Name:7-bromo-6-methoxyisoquinoline

CAS No:666735-07-5

MF:C₁₀H₈BrNO

MW:238.08062171936

MDL:MFCD27927195

CID:395991

PubChem ID:23078491

Update Time:2025-06-07

7-bromo-6-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 7-bromo-6-methoxy-
- 7-bromo-6-methoxyIsoquinoline
- BS-51726
- FT-0745932
- TQR0174
- F76942
- 7-bromo-6-methoxy isoquinoline
- SCHEMBL2496646
- Z1862017680
- MFCD27927195
- DTXSID10630337
- SALVVNBIQORSAL-UHFFFAOYSA-N
- EN300-1721375
- CS-0203441
- 666735-07-5
- DA-35754
- Isoquinoline,7-bromo-6-methoxy
- 7-bromo-6-methoxyisoquinoline
- MDL： MFCD27927195
- Inchi： 1S/C10H8BrNO/c1-13-10-5-7-2-3-12-6-8(7)4-9(10)11/h2-6H,1H3
- InChI Key： SALVVNBIQORSAL-UHFFFAOYSA-N
- SMILES： BrC1=CC2C=NC=CC=2C=C1OC

Computed Properties

Exact Mass: 236.97893g/mol
Monoisotopic Mass: 236.97893g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 22.1Å²

7-bromo-6-methoxyisoquinoline Pricemore >>

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